N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2-methoxyanilino]-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C21H19ClN2O4S/c1-28-20-14-8-7-13-19(20)24(29(26,27)16-9-3-2-4-10-16)15-21(25)23-18-12-6-5-11-17(18)22/h2-14H,15H2,1H3,(H,23,25)
• InChI Key: QNDINFYRCFHUTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N(CC(=O)NC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H19ClN2O4S
• Molecular Weight: 430.9 g/mol

Description

N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide, also known as CGP 54626, is a chemical compound that has been widely studied for its potential therapeutic applications. This compound belongs to the family of NMDA receptor antagonists and has been shown to have significant effects on various physiological and biochemical processes.

Mechanism of Action

N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626 is an NMDA receptor antagonist that binds to the receptor and blocks its activity. This leads to a decrease in the influx of calcium ions into the cell, which is known to be involved in various physiological and pathological processes. N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626 has been shown to have specific effects on the NR2B subunit of the NMDA receptor, which is involved in various neurological disorders.
Biochemical and Physiological Effects:
N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626 has been shown to have significant effects on various physiological and biochemical processes. Studies have suggested that it may have potential applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626 has been shown to have specific effects on the NR2B subunit of the NMDA receptor, which is involved in various neurological disorders.

Advantages and Limitations for Lab Experiments

N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626 has several advantages and limitations for lab experiments. One of the advantages is that it is a potent and selective NMDA receptor antagonist, which makes it an ideal tool for studying the role of the NMDA receptor in various physiological and pathological processes. However, one of the limitations is that it has poor solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626. One of the directions is to investigate its potential applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. Another direction is to develop more potent and selective NMDA receptor antagonists based on the structure of N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626. Finally, future studies could focus on developing new formulations of N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626 that improve its solubility and bioavailability in vivo.
Conclusion:
In conclusion, N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626 is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a potent and selective NMDA receptor antagonist that has significant effects on various physiological and biochemical processes. While it has several advantages and limitations for lab experiments, it holds great promise for future research in the field of neurology, psychiatry, and pharmacology.

Synthesis Methods

N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626 can be synthesized using a multistep process that involves the reaction of various chemicals such as 2-chlorobenzoyl chloride, 2-methoxybenzoyl chloride, and phenylsulfonyl chloride with glycine. The final product is obtained after several purification steps, including recrystallization and chromatography.

Scientific Research Applications

N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626 has been extensively studied for its potential therapeutic applications in various fields such as neurology, psychiatry, and pharmacology. It has been shown to have significant effects on the NMDA receptor, which is involved in various physiological and pathological processes. Studies have also suggested that N~1~-(2-chlorophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide 54626 may have potential applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.